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Introduction

DB28 is a novel small molecule ligand for the Major Histocompatibility Complex (MHC) class I-
related protein 1 (MR1).[1][2] Unlike typical MR1 ligands that activate Mucosal-Associated
Invariant T (MAIT) cells, DB28 acts as a competitive inhibitor.[2] It binds to MR1 and promotes
its retention in the endoplasmic reticulum (ER), leading to a downregulation of MR1 on the cell
surface.[2] This inhibitory action prevents the presentation of activating ligands to MAIT cells,
thereby suppressing their activation.[2] These characteristics make DB28 a valuable tool for
studying MR1 biology and a potential starting point for the development of therapeutics
targeting MAIT cell-mediated immune responses.

This document provides detailed application notes and protocols for characterizing the binding
of DB28 to its protein target using various biophysical techniques.

Quantitative Data Summary

The binding affinity of DB28 for MR1 has been characterized using a fluorescence polarization
(FP) based competitive binding assay. The half-maximal inhibitory concentration (IC50)
provides a measure of the potency of DB28 in displacing a known fluorescent ligand from the
MR1 binding pocket.
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Signaling Pathway and Mechanism of Action

DB28 exerts its inhibitory effect on MAIT cell activation by disrupting the MR1 antigen
presentation pathway. The diagram below illustrates the mechanism of action of DB28.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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